Cas no 1418287-77-0 (Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate)

• Product Name: Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate
• CAS No: 1418287-77-0
• MF: C₈H₅BrClN₃O₂
• MW: 290.501199483871
• CID: 2126678
• Update Time: 2025-10-29

Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylate
• IHBWLXLUQIJVPQ-UHFFFAOYSA-N
• SB13268
• Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate

• Inchi： 1S/C8H5BrClN3O2/c1-15-8(14)4-5(9)13-3-2-11-6(10)7(13)12-4/h2-3H,1H3
• InChI Key： IHBWLXLUQIJVPQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N=C2C(=NC=CN21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Topological Polar Surface Area: 56.5

Additional information on Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate

Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate (CAS No. 1418287-77-0): A Versatile Intermediate in Modern Pharmaceutical Research

Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate (CAS No. 1418287-77-0) is a highly valuable intermediate in the realm of pharmaceutical chemistry, offering a unique structural framework that has garnered significant attention in recent years. This compound, characterized by its imidazo[1,2-A]pyrazine core, serves as a pivotal building block for the synthesis of various biologically active molecules. The presence of both bromo and chloro substituents on the pyrazine ring enhances its reactivity, making it an attractive candidate for further functionalization in drug discovery programs.

The< strong>imido[1,2-A]pyrazine scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with multiple biological targets. Researchers have leveraged this scaffold to develop compounds with potential applications in oncology, inflammation, and infectious diseases. The specific substitution pattern of Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate allows for diverse chemical transformations, including Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and palladium-catalyzed reactions. These reactions are instrumental in constructing complex molecular architectures essential for developing novel therapeutic agents.

In recent years, there has been a surge in interest regarding the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The< strong>3-bromo and< strong>8-chloro substituents on the imidazo[1,2-A]pyrazine ring are strategically positioned to facilitate the introduction of pharmacophoric groups that enhance binding affinity to kinase active sites. Several studies have demonstrated the efficacy of derivatives of Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate in inhibiting the activity of mutant kinases associated with drug-resistant cancers. These findings highlight the compound's potential as a lead structure for further optimization into clinical candidates.

The pharmaceutical industry has also explored the use of this intermediate in the development of antiviral agents. The< strong>imido[1,2-A]pyrazine core exhibits structural similarity to certain natural products known to possess antiviral properties. By incorporating functional groups derived from Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate into viral protease inhibitors or integrase strand transfer inhibitors, researchers have identified promising candidates for treating viral infections such as HIV and hepatitis C. The versatility of this intermediate allows for rapid screening and optimization of compounds with enhanced pharmacokinetic profiles.

Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate has found utility in the synthesis of central nervous system (CNS) drugs. The imidazo[1,2-A]pyrazine scaffold is capable of penetrating the blood-brain barrier due to its lipophilic nature, making it an ideal candidate for developing neuroactive compounds. Researchers have utilized this intermediate to create novel ligands for neurotransmitter receptors involved in mood disorders and cognitive function. Preliminary studies suggest that derivatives of this compound may exhibit therapeutic effects comparable to existing treatments but with improved efficacy and reduced side effects.

The synthetic methodologies employed in the preparation of Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate are also noteworthy. The synthesis typically involves multi-step organic transformations starting from commercially available precursors. Key steps include cyclization reactions to form the imidazo[1,2-A]pyrazine ring system followed by halogenation at specific positions using appropriate electrophiles. The use of palladium catalysts in cross-coupling reactions ensures high regioselectivity and yield, making the process scalable for industrial applications.

In conclusion,< strong>Methyl 3-bromo-8-chloroimidazo[1,2-A]pyrazine-2-carboxylate (CAS No. 1418287-77-0) represents a cornerstone intermediate in modern pharmaceutical research. Its unique structural features and reactivity profile make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. With ongoing research uncovering new biological targets and synthetic strategies, this compound is poised to play an even greater role in the discovery and development of next-generation drugs.